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Compound of Interest

Compound Name: 2-Fluorophenylzinc iodide

CAS No.: 186000-41-9

Cat. No.: B1143133

Get Quote

Executive Summary
2-Fluorophenylzinc iodide (CAS: 186000-41-9) is a critical organometallic reagent in

medicinal chemistry, primarily utilized for introducing the ortho-fluorophenyl moiety via Negishi

cross-coupling. The presence of the fluorine atom at the ortho position exerts significant

electronic and steric influence, often improving metabolic stability and binding affinity in drug

candidates.

This guide details the robust preparation of 2-Fluorophenylzinc iodide using the Knochel-

modified direct insertion method. Unlike traditional Rieke zinc preparations which require

rigorous potassium reduction, the Knochel method utilizes LiCl-mediated zinc activation,

offering a safer, scalable, and highly reproducible protocol for industrial and academic

laboratories.
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Property Specification

Chemical Name 2-Fluorophenylzinc iodide

CAS Number 186000-41-9

Molecular Formula

Molecular Weight 287.39 g/mol

Appearance Clear to slightly hazy solution (typically in THF)

Stability
Air and moisture sensitive; stable under

Argon/Nitrogen at 2-8°C

Hazards
Flammable (H225), Skin Irritant (H315), Eye

Irritant (H319)

Safety Critical: Organozinc reagents are moisture-sensitive. While less pyrophoric than

dialkylzincs (e.g.,

), they must be handled under an inert atmosphere (Argon or Nitrogen) using Schlenk or
glovebox techniques.

Synthesis Protocol: Direct Insertion (Knochel
Method)
This protocol relies on the synergistic effect of Lithium Chloride (LiCl) and Zinc (Zn).[1][2][3]

LiCl solubilizes the organozinc species formed on the metal surface, preventing passivation

and allowing the reaction to proceed to completion at mild temperatures.

Materials
Precursor: 1-Fluoro-2-iodobenzene (CAS: 348-52-7)

Reagent: Zinc dust (<10 micron, >98%)

Additives: Lithium Chloride (anhydrous), 1,2-Dibromoethane, Trimethylsilyl chloride (TMSCl)

Solvent: Tetrahydrofuran (THF), anhydrous (<50 ppm
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)

Step-by-Step Procedure
Phase 1: Zinc Activation

Drying: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a septum, place

LiCl (1.3 equiv). Heat under high vacuum (heat gun, ~400°C) for 5-10 minutes to remove

trace water.

Zinc Addition: Allow the flask to cool under Argon. Add Zinc dust (1.5 - 2.0 equiv).

Solvation: Add anhydrous THF to achieve a concentration of approximately 1.0 M relative to

the zinc.

Chemical Activation:

Add 1,2-dibromoethane (5 mol%). Heat to reflux for 1-2 minutes, then cool.

Add TMSCl (1 mol%). Stir at room temperature for 5-10 minutes. Note: Evolution of

ethylene gas and foaming indicates successful activation.

Phase 2: Insertion Reaction
Addition: Add 1-Fluoro-2-iodobenzene (1.0 equiv) dropwise to the activated Zn/LiCl

suspension at room temperature.

Reaction: Stir the mixture at 25–40°C. The reaction is typically exothermic; monitor internal

temperature.

Completion: Monitor reaction progress via GC-MS (quench aliquot with dilute HCl) or 19F-

NMR (quench with

or

). Conversion is usually complete within 2–12 hours depending on scale and zinc quality.

Filtration: Once complete, stop stirring and allow excess zinc to settle. Cannulate the

supernatant through a syringe filter (PTFE, 0.45 µm) into a dry, Argon-flushed storage

Schlenk flask.
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Characterization & Titration
Before utilizing the reagent in cross-coupling, the precise concentration must be determined.

The Knochel Iodine Titration is the industry standard for organozincs.

Titration Protocol
Principle:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-

inserted">

. The endpoint is marked by the disappearance of the brown iodine color.[4]

Standard Preparation: Weigh accurately ~250 mg of Iodine (

) into a dry vial.

Dissolution: Dissolve

in 2-3 mL of a 0.5 M LiCl solution in dry THF.

Titration: Add the organozinc solution dropwise via a tared syringe to the iodine solution

while stirring.

Endpoint: Continue addition until the brown solution turns clear/colorless (or slightly

yellowish if traces of impurities exist).

Calculation:

Spectroscopic Data (Expected)
1H NMR (

): Shifts will differ from the parent iodide. Aromatic protons typically appear between 6.8 – 7.8
ppm.

19F NMR (

): The fluorine signal for the organozinc species will be distinct from the starting material (

ppm for Ar-I vs
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to

ppm for Ar-ZnI, dependent on solvent coordination).

Application: Negishi Cross-Coupling
2-Fluorophenylzinc iodide is an excellent nucleophile for Pd-catalyzed cross-coupling with

aryl bromides, chlorides, or triflates.

Generalized Workflow
Catalyst Loading: Charge a flask with Aryl Bromide (1.0 equiv) and Pd-catalyst (e.g.,

or PEPPSI-IPr, 1-3 mol%).

Solvent: Dissolve in THF.

Reagent Addition: Add 2-Fluorophenylzinc iodide solution (1.2 – 1.5 equiv) dropwise.

Conditions: Stir at RT to 60°C.

Workup: Quench with saturated

, extract with EtOAc.

Visualization of Workflows
Diagram 1: Synthesis & Titration Workflow
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Caption: Step-by-step workflow for the preparation and validation of 2-Fluorophenylzinc
iodide.

Diagram 2: Negishi Catalytic Cycle
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Caption: The catalytic cycle of the Negishi coupling involving 2-Fluorophenylzinc iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.organic-chemistry.org/abstracts/literature/554.shtm
https://www.organic-chemistry.org/abstracts/literature/554.shtm
https://www.researchgate.net/profile/Sudarsan_VenkatRamani/post/How_to_measure_the_concentration_of_any_grignard_reagent_RMgX_in_situ/attachment/59d6317cc49f478072ea1103/AS%3A273625062543368%401442248706379/download/Convenient+Titration+Method+for+Organometallic+Zinc%2C+Magnesium%2C+and+lanthanide+reagents.pdf
https://www.organic-chemistry.org/namedreactions/negishi-coupling.shtm
https://www.benchchem.com/product/b1143133/docs#technical-guide-synthesis-characterization-and-application-of-2-fluorophenylzinc-iodide
https://www.benchchem.com/product/b1143133/docs#technical-guide-synthesis-characterization-and-application-of-2-fluorophenylzinc-iodide
https://www.benchchem.com/product/b1143133/docs#technical-guide-synthesis-characterization-and-application-of-2-fluorophenylzinc-iodide
https://www.benchchem.com/product/b1143133/docs#technical-guide-synthesis-characterization-and-application-of-2-fluorophenylzinc-iodide
https://www.benchchem.com/product/b1143133?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

